Cas no 51550-28-8 (Vomitoxin, Triacetoxy Deriv.)

Vomitoxin, Triacetoxy Deriv. structure
Vomitoxin, Triacetoxy Deriv. structure
Product Name:Vomitoxin, Triacetoxy Deriv.
CAS No:51550-28-8
MF:C21H26O9
MW:422.425747394562
CID:935529
PubChem ID:13816975
Update Time:2025-04-19

Vomitoxin, Triacetoxy Deriv. Chemical and Physical Properties

Names and Identifiers

    • Vomitoxin, Triacetoxy Deriv.
    • 3,7,15-Tris(acetyloxy)-12,13-epoxytrichothec-9-en-8-one (3alpha,7alpha)-
    • Deoxynivalenol triacetate
    • Triacetyldeoxynivalenol
    • UNII-6L95R130ZZ
    • Q27265095
    • (3alpha,7alpha)-3,7,15-Tris(acetyloxy)-12,13-epoxytrichothec-9-en-5-one
    • NSC-269145
    • TRICHOTHEC-9-EN-8-ONE, 3,7,15-TRIS(ACETYLOXY)-12,13-EPOXY-, (3.ALPHA.,7.ALPHA.)-
    • 6L95R130ZZ
    • VOMITOXIN TRIACETATE
    • Trichothec-9-en-8-one, 3,7,15-tris(acetyloxy)-12,13-epoxy-, (3alpha,7alpha)-
    • Trichothec-9-en-5-one, 3,7,15-tris(acetyloxy)-12,13-epoxy-, (3alpha,7alpha)-
    • NSC 269145
    • 3,7,15-Triacetyldeoxynivalenol
    • 51550-28-8
    • Inchi: 1S/C21H26O9/c1-10-6-15-20(8-26-11(2)22,18(16(10)25)29-13(4)24)19(5)7-14(28-12(3)23)17(30-15)21(19)9-27-21/h6,14-15,17-18H,7-9H2,1-5H3/t14-,15-,17-,18-,19-,20-,21+/m1/s1
    • InChI Key: FUPMDISLTMETBI-BVSSFOLZSA-N
    • SMILES: O1C[C@]21[C@H]1[C@@H](C[C@]2(C)[C@@]2(COC(C)=O)[C@@H](C(C(C)=C[C@H]2O1)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 422.15800
  • Monoisotopic Mass: 422.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 863
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.34
  • Boiling Point: 520.8°C at 760 mmHg
  • Flash Point: 225.9°C
  • Refractive Index: 1.55
  • PSA: 117.73000
  • LogP: 0.87470

Vomitoxin, Triacetoxy Deriv. Related Literature

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